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Technical Guide: 2-Chloro-4-methoxy-6-
phenylpyridine

Core Identity & Synthetic Utility in Medicinal Chemistry

Executive Summary

2-Chloro-4-methoxy-6-phenylpyridine (CAS: 1805464-56-5) is a trisubstituted pyridine
scaffold increasingly utilized in early-stage drug discovery.[1] Characterized by its orthogonal
functionalization potential, this molecule serves as a critical "linchpin” intermediate.[2] It
features an electrophilic chlorine handle at the C2 position, an electron-donating methoxy
group at C4, and a lipophilic phenyl anchor at C6. This specific substitution pattern allows for
controlled, sequential elaboration, making it highly valuable for developing kinase inhibitors and
GPCR modulators where precise structure-activity relationship (SAR) probing is required.

Chemical Identity & Physicochemical Properties[1]
[3]1[4][5][6]
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Property Data
CAS Number 1805464-56-5
IUPAC Name 2-Chloro-4-methoxy-6-phenylpyridine

Molecular Formula

Molecular Weight 219.67 g/mol
Exact Mass 219.045 g/mol
Appearance Off-white to pale yellow solid

N Soluble in DMSO, DCM, Ethyl Acetate;
Solubility ) ]

Sparingly soluble in water

pKa (Calculated) ~2.5 (Pyridine N)
LogP (Predicted) 34+04

Synthetic Methodology

The synthesis of 2-Chloro-4-methoxy-6-phenylpyridine is typically achieved via a
regioselective Suzuki-Miyaura cross-coupling.[1] The presence of the electron-donating
methoxy group at C4 deactivates the pyridine ring slightly compared to a unsubstituted
pyridine, but the C2 and C6 positions remain susceptible to oxidative addition by palladium
catalysts.

Primary Synthesis Route: Regioselective Monocoupling

Precursor: 2,6-Dichloro-4-methoxypyridine.[1] Reagent: Phenylboronic acid (1.05 equiv).
Catalyst:

or

Rationale: Starting with the symmetric 2,6-dichloro analog allows for a statistical monocoupling.
While bis-coupling is a side reaction, controlling stoichiometry and temperature favors the
mono-arylated product.
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Protocol:

Charge: To a reaction vessel, add 2,6-dichloro-4-methoxypyridine (1.0 equiv), Phenylboronic
acid (1.05 equiv), and

(2.0 equiv).
Solvent: Add a degassed mixture of DME/Water (4:1 viv).
Catalyst: Add

(5 mol%) under an inert atmosphere (
or Ar).

Reaction: Heat to 85°C for 4-6 hours. Monitor by LC-MS for the disappearance of starting
material and formation of the mono-product (MW 219.7).

Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over

3]

Purification: Silica gel chromatography (Hexanes/EtOAc gradient). The bis-phenyl byproduct
elutes later due to higher lipophilicity; the unreacted starting material elutes first.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and potential downstream

diversifications.

Functionalization
2’?:)'2;’;32;?2?' at C2-Cl | Diverse Scaffolds
. - » )
Major (Mono (CAS 1805464-56.5) (via SNAr or Coupling)
. Phenylboronic Acid
2,6-Dichloro-4- . . s
' e P Pd(PPh3)4, Na2CO3 | Minor (Bis -

methoxypyridine 85°C, ah | TTTm———- ( ___)___ 2,6-D|phenyl—_4-
methoxypyridine

(Over-coupling)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3884500/
https://www.bldpharm.com/products/1227578-45-1.html
https://www.benchchem.com/product/b15533048/docs?utm_src=pdf-body-img#2-chloro-4-methoxy-6-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Synthetic pathway for the production of 2-Chloro-4-methoxy-6-phenylpyridine via
Suzuki coupling, highlighting the critical separation from the bis-coupled byproduct.

Reactivity Profile & Applications in Drug Discovery

This scaffold is valuable because it offers three distinct vectors for chemical modification,
allowing medicinal chemists to probe biological pockets effectively.

The C2-Chlorine "Warhead"

The chlorine atom at position 2 is the primary handle for further elaboration.[1]
» Nucleophilic Aromatic Substitution (

): The pyridine nitrogen renders the C2 position electron-deficient. Amines, thiols, and
alkoxides can displace the chloride, especially under elevated temperatures or basic
conditions. This is ideal for introducing solubilizing groups (e.g., piperazines) or H-bond
donors.

e Cross-Coupling: The C2-Cl bond remains active for a second round of Suzuki, Buchwald-
Hartwig, or Sonogashira coupling, enabling the construction of non-symmetric 2,6-diaryl
systems.[1]

The C4-Methoxy Group[1][8]

e Electronic Modulation: The methoxy group acts as a mesomeric donor (+M), modulating the
basicity of the pyridine nitrogen.

o Deprotection Strategy: The methyl group can be removed (using

or Pyridine-HCI) to reveal the 4-pyridone/4-hydroxypyridine tautomer.[1] This unmasks a
hydrogen bond donor/acceptor pair, often critical for binding in kinase hinge regions.

The C6-Phenyl Anchor

 Lipophilic Contact: The phenyl ring provides a hydrophobic interaction surface (Van der
Waals contacts) often required to occupy deep hydrophobic pockets in enzymes (e.g., the
"back pocket" of a kinase).
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» Metabolic Stability: The phenyl ring blocks the susceptible C6 position of the pyridine from
metabolic oxidation.[1]

Handling, Safety, and Storage
As a halogenated heterocycle, standard laboratory safety protocols must be observed.
e Hazards: Irritant to eyes, respiratory system, and skin. Potential skin sensitizer.

o Storage: Store at 2—8°C under an inert atmosphere (Argon) to prevent slow hydrolysis or
oxidation over long periods.

 Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemsrc.com/en/cas/934020-29-8_3437918.html
https://www.chemsrc.com/en/cas/934020-29-8_3437918.html
https://www.benchchem.com/product/b15533048/docs#2-chloro-4-methoxy-6-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15533048/docs#2-chloro-4-methoxy-6-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15533048/docs#2-chloro-4-methoxy-6-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15533048/docs#2-chloro-4-methoxy-6-phenylpyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15533048?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

